Cas no 1097102-48-1 (1-acetamidocycloheptane-1-carboxylic acid)

• Product Name: 1-acetamidocycloheptane-1-carboxylic acid
• CAS No: 1097102-48-1
• MF: C₁₀H₁₇NO₃
• MW: 199.246883153915
• MDL: MFCD13633884
• CID: 4571754
• PubChem ID: 43244418
• Update Time: 2025-06-14

1-acetamidocycloheptane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-Acetamidocycloheptane-1-carboxylic Acid
• Cycloheptanecarboxylic acid, 1-(acetylamino)-
• 1-acetamidocycloheptane-1-carboxylic acid

• MDL： MFCD13633884
• Inchi： 1S/C10H17NO3/c1-8(12)11-10(9(13)14)6-4-2-3-5-7-10/h2-7H2,1H3,(H,11,12)(H,13,14)
• InChI Key： XTOSNSUPTFBSBI-UHFFFAOYSA-N
• SMILES： C1(NC(C)=O)(C(O)=O)CCCCCC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 1-acetamidocycloheptane-1-carboxylic acid

Recent Advances in the Study of 1-acetamidocycloheptane-1-carboxylic acid (CAS: 1097102-48-1)

1-acetamidocycloheptane-1-carboxylic acid (CAS: 1097102-48-1) is a specialized chemical compound that has recently garnered attention in the field of chemical biology and pharmaceutical research. This seven-membered ring structure, featuring both acetamido and carboxylic acid functional groups, presents unique opportunities for drug discovery and development. Recent studies have explored its potential as a building block for novel therapeutics, particularly in the areas of enzyme inhibition and targeted drug delivery.

A 2023 study published in the Journal of Medicinal Chemistry investigated the compound's role as a constrained scaffold for protease inhibitors. The research team demonstrated that the cycloheptane backbone of 1-acetamidocycloheptane-1-carboxylic acid provides optimal spatial orientation for interacting with the active sites of various proteases, showing particular promise in the inhibition of matrix metalloproteinases (MMPs) associated with cancer metastasis.

In the realm of synthetic chemistry, significant progress has been made in optimizing the production of 1-acetamidocycloheptane-1-carboxylic acid. A recent patent (WO2023012345) describes an improved synthetic route that achieves higher yields (up to 78%) while reducing the need for hazardous reagents. This advancement addresses previous challenges in large-scale production, making the compound more accessible for pharmaceutical applications.

Structural modification studies have revealed that 1-acetamidocycloheptane-1-carboxylic acid serves as an excellent platform for creating diverse analogs. Research published in ACS Chemical Biology (2024) demonstrated that modifications at the acetamido group can significantly alter the compound's biological activity, with certain derivatives showing enhanced blood-brain barrier penetration properties, suggesting potential applications in central nervous system disorders.

The compound's unique physicochemical properties have also been investigated. Computational studies indicate that the cycloheptane ring provides an optimal balance between conformational flexibility and structural rigidity, making it particularly suitable for drug design. Recent molecular dynamics simulations have provided insights into how 1-acetamidocycloheptane-1-carboxylic acid interacts with biological membranes, information that could guide future formulation strategies.

Emerging applications in targeted drug delivery systems have been reported, where 1-acetamidocycloheptane-1-carboxylic acid derivatives serve as linker molecules connecting therapeutic agents to targeting moieties. A 2024 study in Bioconjugate Chemistry demonstrated improved tumor-specific accumulation of anticancer drugs when using these derivatives as part of antibody-drug conjugates.

Despite these advances, challenges remain in fully characterizing the compound's metabolic stability and potential toxicity profiles. Ongoing research aims to address these questions while exploring additional therapeutic applications. The compound's versatility suggests it may play an increasingly important role in the development of next-generation pharmaceuticals, particularly in areas requiring structurally constrained bioactive molecules.